N-(2,3-dimethyl-6-quinoxalinyl)-4-thiomorpholinecarboxamide

• IUPAC Name: N-(2,3-dimethylquinoxalin-6-yl)thiomorpholine-4-carboxamide
• InChI: InChI=1S/C15H18N4OS/c1-10-11(2)17-14-9-12(3-4-13(14)16-10)18-15(20)19-5-7-21-8-6-19/h3-4,9H,5-8H2,1-2H3,(H,18,20)
• InChI Key: KAGXGDFRBMGITD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)N3CCSCC3)C
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol

Description

N-(2,3-dimethyl-6-quinoxalinyl)-4-thiomorpholinecarboxamide is a useful research compound. Its molecular formula is C15H18N4OS and its molecular weight is 302.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.12013238 g/mol and the complexity rating of the compound is 375. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrochemical Properties and Antituberculosis Activity

• Study 1: Quinoxaline derivatives, including N-(2,3-dimethyl-6-quinoxalinyl)-4-thiomorpholinecarboxamide, were studied for their redox properties and anti-tuberculosis activity. The electrochemical reduction in DMF is consistent with the reduction of the N-oxide functionality to form a radical anion, suggesting their role in antitubercular mechanisms (Moreno et al., 2011).

Antimicrobial and Antitumor Properties

• Study 2: Quinolone-3-carboxamide derivatives, related to this compound, were identified as potent and selective inhibitors of CFTR, a chloride channel in cells, with applications in treating cystic fibrosis (Hadida et al., 2014).
• Study 3: Quinoxaline derivatives have been synthesized and evaluated for their antimicrobial potential against various bacteria and fungi strains, demonstrating considerable antimicrobial activity (Ammar et al., 2020).
• Study 4: Phenylquinoline-8-carboxamides, similar in structure to this compound, have been synthesized and shown to possess solid tumor activity in vivo, indicating potential as antitumor agents (Atwell et al., 1989).

Neuroprotective and Antiviral Applications

• Study 5: NBQX, an analog of quinoxalinedione antagonists and structurally related to this compound, has shown neuroprotective effects against cerebral ischemia (Sheardown et al., 1990).
• Study 6: S-2720, a quinoxaline derivative, was found to be a potent inhibitor of HIV-1 reverse transcriptase activity and viral replication in tissue culture, showcasing its antiviral potential (Kleim et al., 1993).